Cas no 1262415-10-0 (Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate)

• Product Name: Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate
• CAS No: 1262415-10-0
• MF: C₁₇H₁₆F₃NO₄
• MW: 355.308455467224
• MDL: MFCD07779901
• CID: 4692050
• Update Time: 2025-08-04

Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[allyl(benzyloxycarbonyl)amino]-2-(trifluoromethyl)but-3-ynoate
• METHYL 2-{ALLYL[(BENZYLOXY)CARBONYL]AMINO}-2-(TRIFLUOROMETHYL)BUT-3-YNOATE
• methyl 2-(allyl(benzyloxycarbonyl)amino)-2-(trifluoromethyl)but-3-ynoate
• Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate

• MDL： MFCD07779901
• Inchi： 1S/C17H16F3NO4/c1-4-11-21(15(23)25-12-13-9-7-6-8-10-13)16(5-2,14(22)24-3)17(18,19)20/h2,4,6-10H,1,11-12H2,3H3
• InChI Key： PVUZQYNDMZBABC-UHFFFAOYSA-N
• SMILES： FC(C(C#C)(C(=O)OC)N(C(=O)OCC1C=CC=CC=1)CC=C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 546
• Topological Polar Surface Area: 55.8

Additional information on Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate

Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate (CAS No. 1262415-10-0): A Comprehensive Overview

Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate, identified by its CAS number 1262415-10-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its unique structural features, which include an allyl group, a benzyloxy carbonyl moiety, and a trifluoromethyl substituent. These structural elements contribute to its versatile reactivity and potential applications in drug development.

The Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate molecule is particularly intriguing due to its potential role as a building block in the synthesis of more complex pharmacophores. The presence of the trifluoromethyl group is particularly noteworthy, as it is a common structural feature in many bioactive molecules known for their enhanced metabolic stability and binding affinity to biological targets. This characteristic makes it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms, particularly in the context of drug design. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate the pharmacokinetic and pharmacodynamic properties of therapeutic agents. For instance, studies have shown that the introduction of this group can improve the lipophilicity of molecules, thereby enhancing their ability to cross biological membranes. This property is crucial for drugs that require systemic delivery.

The allyl group present in Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate also contributes to its chemical diversity. Allylic compounds are known for their reactivity in various organic transformations, including cross-coupling reactions, which are widely used in synthetic chemistry. The ability to incorporate allylic functionalities into molecular frameworks opens up numerous possibilities for the development of new drug candidates with tailored properties.

The benzyloxy carbonyl moiety is another key feature of this compound that warrants attention. This protective group is commonly used in peptide synthesis and other organic reactions where selective protection and deprotection are required. The presence of this group suggests that Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate could serve as a versatile intermediate in the synthesis of more complex molecules, particularly those involving peptide or protein-based therapeutics.

In the realm of pharmaceutical research, Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate may find applications in the development of novel therapeutic agents targeting various diseases. For example, its structural features could make it a valuable scaffold for designing small-molecule inhibitors or modulators of enzyme activity. Enzymes play critical roles in numerous biological pathways, and inhibiting or modulating their activity can lead to therapeutic benefits. The unique combination of functional groups in this compound makes it a promising candidate for such applications.

The potential applications of Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate extend beyond enzyme inhibition. Its structural motifs could also be exploited in the development of compounds that interact with nucleic acids or other biomolecules. For instance, modifications to the molecule could enable it to serve as a precursor for antiviral or anticancer agents. These areas are particularly active areas of research, with significant efforts being dedicated to identifying and developing new therapeutic strategies.

The synthesis of Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in facilitating the synthesis of fluorinated compounds like this one. These advancements have not only improved the accessibility of such molecules but also expanded the toolkit available to medicinal chemists.

In conclusion, Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate (CAS No. 1262415-10-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the presence of an allylic group, a benzyloxy carbonyl moiety, and a trifluoromethyl substituent, make it a valuable building block for synthesizing more complex bioactive molecules. As research continues to uncover new applications for fluorinated compounds and advanced synthetic techniques, Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)but-3-ynoate is poised to play an important role in shaping the future of medicinal chemistry.